Cas no 1797715-14-0 (N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide)

N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide is a specialized cyclopropane-carboxamide derivative featuring a substituted pyrimidine moiety. Its key structural attributes include a cyclopropane ring linked to a carboxamide group and a pyrimidine core functionalized with dimethylamino substituents at the 2- and 4-positions. This configuration imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound’s rigid cyclopropane framework and electron-rich pyrimidine ring enhance its potential as a building block for designing bioactive molecules, particularly in kinase inhibition or heterocyclic synthesis. Its well-defined reactivity profile allows for selective modifications, facilitating applications in targeted drug discovery and structure-activity relationship studies.
N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide structure
1797715-14-0 structure
Product Name:N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide
CAS No:1797715-14-0
MF:C12H19N5O
MW:249.312161684036
CID:6419318
PubChem ID:71807674
Update Time:2025-08-04

N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide
    • N-(2,4-bis(dimethylamino)pyrimidin-5-yl)cyclopropanecarboxamide
    • N-[2,4-BIS(DIMETHYLAMINO)PYRIMIDIN-5-YL]CYCLOPROPANECARBOXAMIDE
    • AKOS024561755
    • 1797715-14-0
    • F6438-2473
    • Inchi: 1S/C12H19N5O/c1-16(2)10-9(14-11(18)8-5-6-8)7-13-12(15-10)17(3)4/h7-8H,5-6H2,1-4H3,(H,14,18)
    • InChI Key: BSRMZIXBHOJOKV-UHFFFAOYSA-N
    • SMILES: O=C(C1CC1)NC1=CN=C(N(C)C)N=C1N(C)C

Computed Properties

  • Exact Mass: 249.15896025g/mol
  • Monoisotopic Mass: 249.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.4Ų

N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide Pricemore >>

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Additional information on N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide

Comprehensive Overview of N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide (CAS No. 1797715-14-0)

N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide (CAS No. 1797715-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrimidine core substituted with dimethylamino groups and a cyclopropanecarboxamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and other disease areas.

The structural complexity of N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide contributes to its diverse reactivity and binding properties. Its pyrimidine ring system is a common pharmacophore found in many FDA-approved drugs, while the cyclopropane group adds steric constraints that can enhance selectivity. These features make it a valuable scaffold for drug discovery, especially in the development of next-generation small-molecule therapeutics. Recent studies have explored its interactions with various biological targets, shedding light on its mechanism of action.

In the context of current research trends, N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide is being investigated for its potential applications in precision medicine. The rise of personalized healthcare has increased the need for compounds that can modulate specific pathways with minimal off-target effects. This compound's ability to interact selectively with certain kinases positions it as a potential tool for addressing unmet medical needs, particularly in cancer treatment where kinase inhibitors have shown remarkable success.

From a synthetic chemistry perspective, the preparation of N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide presents interesting challenges and opportunities. The incorporation of multiple dimethylamino groups requires careful consideration of protecting group strategies and reaction conditions. Recent advances in flow chemistry and microwave-assisted synthesis have enabled more efficient routes to such complex molecules, reducing production costs and improving yields – key factors for scalability in pharmaceutical development.

The agrochemical industry has also shown interest in derivatives of N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide, particularly as potential fungicides or plant growth regulators. With increasing global focus on sustainable agriculture and reduced environmental impact, there's growing demand for novel compounds that can protect crops while meeting stringent safety standards. The unique structural features of this molecule may offer advantages in terms of biodegradability and target specificity compared to conventional agrochemicals.

Analytical characterization of N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for confirming structural identity and purity, especially given the compound's potential pharmaceutical applications. Recent developments in analytical technology, including cryo-EM and AI-assisted structure prediction, are providing new insights into the molecular properties of such compounds.

Market dynamics for specialized compounds like N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide reflect broader trends in the fine chemicals industry. There's increasing demand for high-purity, research-grade materials from both academic institutions and pharmaceutical companies engaged in early-stage drug discovery. The compound's CAS No. 1797715-14-0 serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for researchers worldwide.

Environmental and safety considerations for handling N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended during manipulation. The compound's stability profile and decomposition products are subjects of ongoing study, particularly regarding its potential pharmaceutical applications.

Future research directions for N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide may explore its use in combination therapies or as a building block for more complex drug candidates. The integration of computational chemistry and machine learning in molecular design is likely to accelerate the discovery of new analogs with optimized properties. Additionally, its potential applications in materials science, particularly in the development of organic electronic materials, represent an exciting frontier for investigation.

For researchers seeking information about N-2,4-bis(dimethylamino)pyrimidin-5-ylcyclopropanecarboxamide (CAS No. 1797715-14-0), key resources include chemical databases like SciFinder and Reaxys, as well as specialized literature on heterocyclic chemistry. The compound's unique structure and potential applications make it a subject of growing interest across multiple disciplines, from medicinal chemistry to materials science, reflecting the interdisciplinary nature of modern chemical research.

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